CID 25111943

• CAS No.: 1010694-08-2
• Product Name: CID 25111943
• Molecular Formula: C23H24O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 3-[2-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)ethynyl]benzoic acid
• Standard InChI: InChI=1S/C23H24O2/c1-22(2)12-13-23(3,4)20-15-17(10-11-19(20)22)9-8-16-6-5-7-18(14-16)21(24)25/h5-7,10-11,14-15H,12-13H2,1-4H3,(H,24,25)
• Standard InChIKey: PMRFEKRJNZQOSY-UHFFFAOYSA-N
• SMILES: CC1(CCC(C2=C1C=CC(=C2)C#CC3=CC(=CC=C3)C(=O)O)(C)C)C
• Canonical SMILES: CC1(CCC(C2=C1C=CC(=C2)C#CC3=CC(=CC=C3)C(=O)O)(C)C)C
• Appearance: Solid powder
• Description: EC-19 induce the differentiation of EC cells. EC-19 directs the cells to form epithelial-like derivatives.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: EC-19; EC19; EC 19
• Reference: 1: Kurz SG, Hazra S, Bethel CR, Romagnoli C, Caselli E, Prati F, Blanchard JS, Bonomo RA. Inhibiting the β-Lactamase of Mycobacterium tuberculosis (Mtb) with Novel Boronic Acid Transition-State Inhibitors (BATSIs). ACS Infect Dis. 2015 Jun 12;1(6):234-42. doi: 10.1021/acsinfecdis.5b00003. Epub 2015 Apr 15. PubMed PMID: 27622739.; 2: Lopez-Real RE, Budge JJ, Marder TB, Whiting A, Hunt PN, Przyborski SA. Application of synthetic photostable retinoids induces novel limb and facial phenotypes during chick embryogenesis in vivo. J Anat. 2014 Apr;224(4):392-411. doi: 10.1111/joa.12147. Epub 2013 Dec 4. Erratum in: J Anat. 2014 Apr;224(4):529. J Anat. 2014 Apr;224(4):529. PubMed PMID: 24303996; PubMed Central PMCID: PMC4098675.; 3: Clemens G, Flower KR, Henderson AP, Whiting A, Przyborski SA, Jimenez-Hernandez M, Ball F, Bassan P, Cinque G, Gardner P. The action of all-trans-retinoic acid (ATRA) and synthetic retinoid analogues (EC19 and EC23) on human pluripotent stem cells differentiation investigated using single cell infrared microspectroscopy. Mol Biosyst. 2013 Apr 5;9(4):677-92. doi: 10.1039/c3mb25505k. PubMed PMID: 23364809.; 4: Beceiro A, Maharjan S, Gaulton T, Doumith M, Soares NC, Dhanji H, Warner M, Doyle M, Hickey M, Downie G, Bou G, Livermore DM, Woodford N. False extended-spectrum {beta}-lactamase phenotype in clinical isolates of Escherichia coli associated with increased expression of OXA-1 or TEM-1 penicillinases and loss of porins. J Antimicrob Chemother. 2011 Sep;66(9):2006-10. doi: 10.1093/jac/dkr265. Epub 2011 Jul 8. PubMed PMID: 21742679.; 5: Maltman DJ, Christie VB, Collings JC, Barnard JH, Fenyk S, Marder TB, Whiting A, Przyborski SA. Proteomic profiling of the stem cell response to retinoic acid and synthetic retinoid analogues: identification of major retinoid-inducible proteins. Mol Biosyst. 2009 May;5(5):458-71. doi: 10.1039/b817912c. Epub 2009 Mar 12. PubMed PMID: 19381361.; 6: Williams DR, Kiryanov AA, Emde U, Clark MP, Berliner MA, Reeves JT. Studies of stereocontrolled allylation reactions for the total synthesis of phorboxazole A. Proc Natl Acad Sci U S A. 2004 Aug 17;101(33):12058-63. Epub 2004 Jul 26. PubMed PMID: 15277662; PubMed Central PMCID: PMC514434.
• PubChem Compound: 25111943
• Last Modified: Nov 11 2021